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Compound of Interest

Compound Name: Pigment orange 16

Cat. No.: B021492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

Pigment Orange 16 (PO 16) in industrial coatings. This information is intended to guide

researchers and formulators in leveraging the properties of this pigment for various coating

applications.

Pigment Orange 16, a disazo pyrazolone organic pigment, offers a vibrant, reddish-orange

shade.[1][2] It is recognized for its high color strength and good opacity.[3][4] While its primary

application is often cited in the printing ink industry, it is also recommended for a range of

industrial coatings, including automotive finishes, powder coatings, and decorative paints.[3][5]

[6][7]

Physicochemical and Fastness Properties
Pigment Orange 16 exhibits moderate to good fastness properties, though these can vary

depending on the specific grade and the formulation in which it is used. It generally shows

good resistance to chemicals like acids and alkalis.[1][5] However, its lightfastness and weather

resistance may not be suitable for all exterior applications, and its heat stability can be a

limiting factor in high-temperature baking systems.[1][3]

Table 1: Physicochemical Properties of Pigment Orange 16
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Property Value Unit

C.I. Name Pigment Orange 16 -

C.I. Number 21160 -

CAS Number 6505-28-8 -

Chemical Class Disazo -

Molecular Formula C34H32N6O6 -

Density 1.26 - 1.51 g/cm³

Oil Absorption 28 - 55 ml/100g

pH Value 6.0 - 9.0 -

Note: The values presented are a range compiled from multiple sources and can vary between

different commercial grades.[1][3][8][9][10]

Table 2: Fastness Properties of Pigment Orange 16 (Scale: 1-5, where 5 is excellent;

Lightfastness: 1-8, where 8 is excellent)

Property Rating

Light Fastness (Full Shade) 5 - 8

Light Fastness (Tint) 4 - 7

Heat Resistance 170 - 200 (°C)

Water Resistance 4 - 5

Acid Resistance (5% HCl) 3 - 5

Alkali Resistance (5% NaOH) 3 - 5

Ethanol Resistance 3 - 5

Xylene Resistance 3 - 4

Migration Resistance 3 - 5
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Note: Fastness properties can be influenced by the binder system, pigment concentration, and

presence of other additives.[1][3][5][9][10]

Application in Industrial Coatings
Pigment Orange 16 is a cost-effective choice for applications where high chroma and good

opacity are desired, and exceptional light and weather fastness are not critical.[9]

Recommended Applications:

General Industrial Coatings: Suitable for coatings on machinery, equipment, and other

industrial goods intended for interior or limited exterior exposure.

Powder Coatings: Can be used in powder coating formulations, though its heat stability

should be considered for the curing cycle.[6]

Decorative Paints: Recommended for both water-based and solvent-based decorative paints

for interior use.[6]

Considerations for Formulation:

Dispersion: Proper dispersion is crucial to achieve optimal color strength, gloss, and stability.

High-speed dispersers are commonly used.

Binder Compatibility: Pigment Orange 16 is generally compatible with a variety of binder

systems, including alkyd, acrylic, and polyurethane resins. However, compatibility testing is

always recommended.

Flocculation: As with many organic pigments, there can be a tendency for flocculation, which

can be mitigated by the use of appropriate dispersing agents.

Experimental Protocols
The following are generalized protocols for evaluating Pigment Orange 16 in a solvent-based

industrial coating system. These should be adapted based on specific formulation requirements

and available equipment.

1. Protocol for Pigment Dispersion and Millbase Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.zeyachem.net/pigment-orange-16.html
https://patents.google.com/patent/CN105238095A/en
https://www.finelandchem.com/pigment-orange-16/
https://www.researchgate.net/publication/296199003_Evaluation_of_various_organic_colour_pigments
https://www.wermac.org/societies/astm_painting_standards_part3.html
https://www.benchchem.com/product/b021492?utm_src=pdf-body
https://www.researchgate.net/publication/296199003_Evaluation_of_various_organic_colour_pigments
https://www.lonroy.com/astm-standards-for-pigments/
https://www.lonroy.com/astm-standards-for-pigments/
https://www.benchchem.com/product/b021492?utm_src=pdf-body
https://www.benchchem.com/product/b021492?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To achieve a stable and finely dispersed pigment concentrate (millbase).

Equipment: High-speed disperser with a Cowles blade, laboratory balance, grinding gauge

(e.g., Hegman gauge).

Materials: Pigment Orange 16, binder resin solution, solvent(s), dispersing agent.

Procedure:

Weigh the binder resin solution and solvent(s) into a suitable container.

Under slow agitation, add the dispersing agent and mix until homogeneous.

Gradually add the weighed amount of Pigment Orange 16 to the liquid components while

slowly increasing the speed of the disperser.

Once all the pigment is added, increase the disperser speed to create a vortex (doughnut

effect) without incorporating excessive air.

Disperse for 20-30 minutes, monitoring the temperature to ensure it does not exceed the

recommended limit for the binder and solvent system.

Periodically take a sample and check the fineness of grind using a grinding gauge.

Continue dispersion until the desired fineness is achieved (typically 6-7 Hegman for many

industrial coatings).

Once the desired fineness is reached, reduce the speed and add the remaining let-down

components of the millbase, if any. Mix until uniform.

2. Protocol for Coating Formulation and Application

Objective: To prepare a finished coating and apply it to a substrate for testing.

Equipment: Laboratory mixer, film applicator (e.g., Bird applicator), test panels (e.g., steel,

aluminum).

Procedure:
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In a separate container, prepare the let-down portion of the coating, which typically

includes the remaining binder, solvents, and any performance additives.

Under slow agitation, add the prepared millbase to the let-down portion.

Mix thoroughly until the coating is homogeneous.

Adjust the viscosity of the coating to the desired range for the intended application method

using appropriate solvents.

Apply the coating to standardized test panels at a specified wet film thickness using a film

applicator.

Allow the coated panels to flash-off and then cure according to the binder manufacturer's

recommendations (e.g., air dry, bake at a specific temperature and time).

3. Protocol for Performance Testing

Objective: To evaluate the key performance properties of the coating containing Pigment
Orange 16.

Methods: The following ASTM standard test methods are commonly used for evaluating

coatings:

Color Measurement (ASTM D2244): Use a spectrophotometer to measure the Lab* color

values of the cured coating and compare them to a standard.

Gloss (ASTM D523): Measure the specular gloss of the coating at 20° and/or 60° angles

using a gloss meter.

Opacity (Contrast Ratio) (ASTM D2805): Apply the coating over a black and white

substrate and measure the reflectance over each area to calculate the contrast ratio.

Chemical Resistance (ASTM D1308): Spot test the coating with various chemicals (e.g.,

acids, alkalis, solvents) for a specified duration and evaluate for any changes in

appearance.
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Lightfastness and Weatherability (ASTM G154/G155): Expose coated panels to

accelerated weathering conditions in a QUV or Xenon arc chamber and periodically

evaluate for color change and gloss retention.

Workflow and Visualization
The following diagrams illustrate the typical workflow for evaluating a pigment in an industrial

coating and the key decision points in the formulation process.
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Phase 1: Initial Screening

Phase 2: Formulation & Dispersion

Phase 3: Application & Curing

Phase 4: Performance Testing

Define Project Requirements

Pigment Selection (PO 16)

Review Technical Data

Develop Test Formulation

Pigment Dispersion

Fineness of Grind Check

Let-Down & Viscosity Adjustment

Coating Application

Curing (Air Dry / Bake)

Physical Tests (Gloss, Opacity) Resistance Tests (Chemical, Weather) Color Analysis

Data Evaluation & Reporting

Click to download full resolution via product page

Caption: Pigment evaluation workflow from initial selection to final performance analysis.
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Start Formulation Select Binder System
(e.g., Alkyd, Acrylic)

Choose Solvent Package

Prepare Let-Down
(Remaining Binder, Additives)

Select Dispersing Agent
Prepare Millbase

(Pigment, Binder, Solvent, Dispersant)

Combine Millbase & Let-Down Final Coating

Click to download full resolution via product page

Caption: Decision-making process for formulating an industrial coating with Pigment Orange
16.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b021492#application-of-pigment-orange-16-in-
industrial-coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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